Cas no 87962-87-6 (4-(Phenylamino)butanoic acid)

4-(Phenylamino)butanoic acid is a synthetic organic compound featuring a phenylamino group attached to a butanoic acid backbone. This structure imparts versatility in chemical applications, particularly as an intermediate in pharmaceutical and agrochemical synthesis. Its phenylamino moiety enhances reactivity in nucleophilic substitution and condensation reactions, while the carboxylic acid group allows for further functionalization, such as esterification or amidation. The compound’s balanced polarity ensures moderate solubility in both organic and aqueous media, facilitating its use in diverse reaction conditions. Its stability under standard storage conditions and well-defined purity make it a reliable reagent for research and industrial processes requiring precise molecular modifications.
4-(Phenylamino)butanoic acid structure
4-(Phenylamino)butanoic acid structure
Product Name:4-(Phenylamino)butanoic acid
CAS No:87962-87-6
MF:C10H13NO2
MW:179.215722799301
MDL:MFCD09931659
CID:2196347
PubChem ID:13761409
Update Time:2025-05-26

4-(Phenylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Phenylamino)butanoic acid
    • 4-Anilinobutanoic acid
    • AKOS000170434
    • EN300-22753
    • 4-(PHENYLAMINO)BUTANOICACID
    • DTXSID90548688
    • SCHEMBL2177141
    • 87962-87-6
    • AB55233
    • MDL: MFCD09931659
    • Inchi: 1S/C10H13NO2/c12-10(13)7-4-8-11-9-5-2-1-3-6-9/h1-3,5-6,11H,4,7-8H2,(H,12,13)
    • InChI Key: WHXFWSFZCBNZLK-UHFFFAOYSA-N
    • SMILES: OC(CCCNC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 179.094628657Da
  • Monoisotopic Mass: 179.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 49.3Ų

4-(Phenylamino)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-22753-0.05g
4-(phenylamino)butanoic acid
87962-87-6 95%
0.05g
$624.0 2024-06-20
Enamine
EN300-22753-0.1g
4-(phenylamino)butanoic acid
87962-87-6 95%
0.1g
$653.0 2024-06-20
Enamine
EN300-22753-0.25g
4-(phenylamino)butanoic acid
87962-87-6 95%
0.25g
$683.0 2024-06-20
Enamine
EN300-22753-0.5g
4-(phenylamino)butanoic acid
87962-87-6 95%
0.5g
$713.0 2024-06-20
Enamine
EN300-22753-1.0g
4-(phenylamino)butanoic acid
87962-87-6 95%
1.0g
$743.0 2024-06-20
Enamine
EN300-22753-2.5g
4-(phenylamino)butanoic acid
87962-87-6 95%
2.5g
$1454.0 2024-06-20
Enamine
EN300-22753-5.0g
4-(phenylamino)butanoic acid
87962-87-6 95%
5.0g
$2152.0 2024-06-20
Enamine
EN300-22753-10.0g
4-(phenylamino)butanoic acid
87962-87-6 95%
10.0g
$3191.0 2024-06-20
Enamine
EN300-22753-1g
4-(phenylamino)butanoic acid
87962-87-6
1g
$743.0 2023-09-15
Enamine
EN300-22753-5g
4-(phenylamino)butanoic acid
87962-87-6
5g
$2152.0 2023-09-15

Additional information on 4-(Phenylamino)butanoic acid

Research Briefing on 4-(Phenylamino)butanoic acid (CAS: 87962-87-6): Recent Advances and Applications

4-(Phenylamino)butanoic acid (CAS: 87962-87-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its phenylamino and butanoic acid functional groups, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The unique structural features of 4-(Phenylamino)butanoic acid make it a promising candidate for various therapeutic and diagnostic applications, particularly in the context of enzyme inhibition and receptor modulation.

Recent studies have focused on the synthesis and characterization of 4-(Phenylamino)butanoic acid, with an emphasis on optimizing its yield and purity. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the molecular structure and purity of the compound. These studies have demonstrated that high-purity 4-(Phenylamino)butanoic acid can be synthesized efficiently, paving the way for its broader use in research and development.

One of the key areas of investigation has been the biological activity of 4-(Phenylamino)butanoic acid. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents. Additionally, molecular docking studies have revealed that 4-(Phenylamino)butanoic acid can interact with specific protein targets, further highlighting its therapeutic potential.

In the context of drug delivery, researchers have explored the use of 4-(Phenylamino)butanoic acid as a building block for prodrugs. Its carboxylic acid group provides a convenient site for conjugation with other pharmacologically active molecules, enabling the design of targeted drug delivery systems. Recent advancements in this area have demonstrated improved bioavailability and reduced side effects of prodrugs incorporating 4-(Phenylamino)butanoic acid.

Another promising application of 4-(Phenylamino)butanoic acid is in the field of diagnostic imaging. The compound's ability to chelate certain metal ions has been exploited in the development of contrast agents for magnetic resonance imaging (MRI). Studies have shown that derivatives of 4-(Phenylamino)butanoic acid can enhance the contrast of MRI images, providing clearer visualization of tissues and organs.

Despite these advancements, challenges remain in the clinical translation of 4-(Phenylamino)butanoic acid-based therapies. Issues such as stability, pharmacokinetics, and toxicity need to be addressed through further research. Ongoing studies are focusing on optimizing the chemical modifications of 4-(Phenylamino)butanoic acid to improve its therapeutic index and reduce potential adverse effects.

In conclusion, 4-(Phenylamino)butanoic acid (CAS: 87962-87-6) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its applications in enzyme inhibition, drug delivery, and diagnostic imaging. Continued research efforts are expected to uncover new therapeutic opportunities and further elucidate the mechanisms underlying its biological activity. The integration of 4-(Phenylamino)butanoic acid into future drug development pipelines holds promise for addressing unmet medical needs.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.